Cas no 2171675-55-9 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methoxypropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methoxypropanoic acid
• CAS No: 2171675-55-9
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6223422
• PubChem ID: 165549320
• Update Time: 2025-06-08

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methoxypropanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2-methoxypropanoic acid
• EN300-1491977
• 2171675-55-9

• Inchi： 1S/C25H30N2O6/c1-4-15(2)22(23(28)26-13-21(32-3)24(29)30)27-25(31)33-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20-22H,4,13-14H2,1-3H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： JTQOCPROMUGSLF-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)OC)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methoxypropanoic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methoxypropanoic acid (CAS: 2171675-55-9)

In recent years, the compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methoxypropanoic acid (CAS: 2171675-55-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the methoxypropanoic acid moiety makes it a versatile intermediate in solid-phase peptide synthesis (SPPS).

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that the use of advanced chromatographic techniques, such as reverse-phase high-performance liquid chromatography (RP-HPLC), significantly improved the isolation of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methoxypropanoic acid from complex reaction mixtures. The study also highlighted the compound's stability under various pH conditions, which is crucial for its application in pharmaceutical formulations.

Another key area of research involves the exploration of this compound's role in the development of novel peptide-based drugs. A 2024 preprint on *bioRxiv* reported that 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methoxypropanoic acid serves as a critical building block in the synthesis of cyclic peptides with enhanced bioavailability and target specificity. The researchers utilized this compound to introduce conformational constraints into peptide backbones, thereby improving their binding affinity to therapeutic targets such as G-protein-coupled receptors (GPCRs).

Furthermore, the compound's potential in prodrug design has been investigated. A collaborative study between academic and industrial researchers, published in *ACS Chemical Biology* in early 2024, explored the use of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methoxypropanoic acid as a linker for attaching bioactive molecules to carrier peptides. The study demonstrated that the compound's chemical properties enable controlled release of the active drug moiety under physiological conditions, offering a promising strategy for targeted drug delivery.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methoxypropanoic acid (CAS: 2171675-55-9) represents a valuable tool in modern pharmaceutical research. Its applications span from peptide synthesis to prodrug development, with ongoing studies continuing to uncover its full potential. Future research directions may include further optimization of its synthetic pathways and exploration of its utility in other therapeutic areas, such as oncology and infectious diseases.